Cas no 1353978-33-2 ((3-Chloromethyl-piperidin-1-yl)-acetic acid)

• Product Name: (3-Chloromethyl-piperidin-1-yl)-acetic acid
• CAS No: 1353978-33-2
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 2155123
• Update Time: 2025-10-28

(3-Chloromethyl-piperidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloromethyl-piperidin-1-yl)-acetic acid
• 2-(3-(Chloromethyl)piperidin-1-yl)acetic acid
• AM94271
• (3-Chloromethylpiperidin-1-yl)acetic acid

• Inchi： 1S/C8H14ClNO2/c9-4-7-2-1-3-10(5-7)6-8(11)12/h7H,1-6H2,(H,11,12)
• InChI Key： NFELZMLBTSKUMY-UHFFFAOYSA-N
• SMILES： ClCC1CN(CC(=O)O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 40.5

Additional information on (3-Chloromethyl-piperidin-1-yl)-acetic acid

Introduction to (3-Chloromethyl-piperidin-1-yl)-acetic Acid (CAS No. 1353978-33-2)

(3-Chloromethyl-piperidin-1-yl)-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1353978-33-2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of a chloromethyl group and an acetic acid moiety in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in synthesizing various pharmacologically active agents.

The structural features of (3-Chloromethyl-piperidin-1-yl)-acetic acid facilitate its role as a building block in the synthesis of more complex molecules. The piperidine ring is known for its ability to enhance the solubility and bioavailability of drugs, while the chloromethyl group provides a reactive site for further functionalization. These characteristics have made this compound particularly interesting for researchers exploring new therapeutic avenues.

In recent years, there has been growing interest in the development of novel compounds targeting neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter receptors. Specifically, (3-Chloromethyl-piperidin-1-yl)-acetic acid has been investigated for its potential as a precursor in the synthesis of drugs that modulate the activity of serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and movement.

One of the most compelling aspects of (3-Chloromethyl-piperidin-1-yl)-acetic acid is its versatility in drug design. The compound can be readily modified through various chemical reactions, allowing chemists to tailor its properties to meet specific pharmacological requirements. For instance, nucleophilic substitution reactions at the chloromethyl group can introduce a wide range of functional groups, enabling the creation of diverse analogs with tailored biological activities.

Recent studies have highlighted the potential of (3-Chloromethyl-piperidin-1-yl)-acetic acid in the development of antipsychotic and antidepressant drugs. Researchers have demonstrated that derivatives of this compound can exhibit potent binding affinity to serotonin receptors, making them promising candidates for treating conditions such as schizophrenia and depression. Additionally, the acetic acid moiety suggests that these derivatives may possess agonistic or antagonistic properties relevant to central nervous system (CNS) pharmacology.

The synthesis of (3-Chloromethyl-piperidin-1-yl)-acetic acid typically involves multi-step organic reactions, starting from commercially available piperidine derivatives. The chloromethylation step is a critical step in this process, often requiring careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more feasible to produce this compound in larger quantities for research and development purposes.

The pharmaceutical industry has taken note of the potential applications of (3-Chloromethyl-piperidin-1-yl)-acetic acid, leading to increased investment in related research. Collaborative efforts between academic institutions and pharmaceutical companies are yielding novel derivatives with improved pharmacokinetic profiles and reduced side effects. These collaborative projects underscore the importance of this compound as a key intermediate in modern drug discovery.

In conclusion, (3-Chloromethyl-piperidin-1-yl)-acetic acid (CAS No. 1353978-33-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel therapeutic agents targeting neurological disorders. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further.